2-{[(2,5-dimethylphenyl)sulfonyl]amino}-1,3-benzothiazole-6-sulfonamide

• IUPAC Name: 2-[(2,5-dimethylphenyl)sulfonylamino]-1,3-benzothiazole-6-sulfonamide
• InChI: InChI=1S/C15H15N3O4S3/c1-9-3-4-10(2)14(7-9)25(21,22)18-15-17-12-6-5-11(24(16,19)20)8-13(12)23-15/h3-8H,1-2H3,(H,17,18)(H2,16,19,20)
• InChI Key: VFDHZXJACJDXRO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)S(=O)(=O)NC2=NC3=C(S2)C=C(C=C3)S(=O)(=O)N
• Molecular Formula: C15H15N3O4S3
• Molecular Weight: 397.5 g/mol

Description

2-{[(2,5-dimethylphenyl)sulfonyl]amino}-1,3-benzothiazole-6-sulfonamide, also known as DBS, is a chemical compound that has been extensively studied for its potential applications in scientific research. DBS is a sulfonamide derivative and is commonly used as a fluorescent probe to detect protein-protein interactions in cells.

Mechanism of Action

2-{[(2,5-dimethylphenyl)sulfonyl]amino}-1,3-benzothiazole-6-sulfonamide works by binding to a specific site on the protein of interest, causing a conformational change that results in the exposure of a fluorescent group. The fluorescent signal can then be detected using a fluorescence microscope or other imaging techniques. The binding of this compound to the protein of interest is reversible, allowing for the detection of dynamic protein-protein interactions.
Biochemical and Physiological Effects:
This compound has been shown to have minimal toxicity and does not affect cell viability or proliferation. The compound is also stable in a wide range of pH and temperature conditions, making it suitable for use in various biological systems. This compound has been used to study protein-protein interactions in a variety of cell types, including cancer cells, immune cells, and neurons.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{[(2,5-dimethylphenyl)sulfonyl]amino}-1,3-benzothiazole-6-sulfonamide as a fluorescent probe include its high sensitivity, specificity, and reversibility. This compound is also relatively easy to synthesize and can be used in a wide range of biological systems. However, there are some limitations to using this compound. The compound can be sensitive to photobleaching, which can limit the duration of experiments. This compound is also limited to detecting protein-protein interactions and cannot be used to study other types of molecular interactions.

Future Directions

There are several future directions for the use of 2-{[(2,5-dimethylphenyl)sulfonyl]amino}-1,3-benzothiazole-6-sulfonamide in scientific research. One potential application is the development of new drugs that target specific protein-protein interactions. This compound could be used to screen for compounds that disrupt or enhance protein-protein interactions, leading to the development of new therapeutics. Another potential application is the use of this compound to study protein-protein interactions in complex biological systems, such as tissues and organs. Finally, this compound could be used in combination with other imaging techniques, such as electron microscopy, to provide a more detailed understanding of protein-protein interactions at the molecular level.
In conclusion, this compound is a valuable tool for studying protein-protein interactions in scientific research. The compound is highly sensitive, specific, and reversible, making it suitable for use in a wide range of biological systems. While there are some limitations to using this compound, the compound has several advantages and holds great potential for future applications in scientific research.

Scientific Research Applications

2-{[(2,5-dimethylphenyl)sulfonyl]amino}-1,3-benzothiazole-6-sulfonamide has been widely used as a fluorescent probe to detect protein-protein interactions in cells. The compound is highly sensitive and can detect even weak interactions between proteins. This compound has been used to study the interactions of various proteins, including transcription factors, kinases, and phosphatases. This compound has also been used to study protein-protein interactions in live cells and in vitro systems.